Tellurium-125

• IUPAC Name: tellurium-125
• InChI: InChI=1S/Te/i1-3
• InChI Key: PORWMNRCUJJQNO-OIOBTWANSA-N
• Canonical SMILES: [Te]
• Isomeric SMILES: [125Te]
• Molecular Formula: Te
• Molecular Weight: 124.90443 g/mol
• CAS No.: 14390-73-9

Description

Tellurium-125 is an isotope of the chemical element tellurium, which belongs to the chalcogen group in the periodic table. Tellurium is a brittle, mildly toxic, rare, silver-white metalloid that is chemically related to selenium and sulfur . This compound is one of the naturally occurring isotopes of tellurium, with a natural abundance of approximately 7% . It is known for its applications in various scientific fields due to its unique properties.

Preparation Methods

Synthetic Routes and Reaction Conditions: Tellurium-125 can be synthesized through various methods, including the reduction of tellurium dioxide with hydrogen or carbon at high temperatures. Another method involves the electrochemical reduction of tellurium compounds in an acidic medium .

Industrial Production Methods: In industrial settings, tellurium is often obtained as a byproduct of copper refining. The process involves the extraction of tellurium from copper anode slimes, followed by purification through methods such as zone refining and hydrometallurgical techniques . Zone refining is particularly effective in achieving high-purity tellurium by removing impurities through repeated melting and solidification cycles .

Chemical Reactions Analysis

Types of Reactions: Tellurium-125 undergoes various chemical reactions, including oxidation, reduction, and substitution reactions.

Common Reagents and Conditions:

Oxidation: this compound can be oxidized using strong oxidizing agents such as nitric acid or hydrogen peroxide, forming tellurium dioxide.

Reduction: Reduction of tellurium compounds can be achieved using reducing agents like hydrogen or carbon at elevated temperatures.

Substitution: this compound can participate in substitution reactions with halogens, forming tellurium halides.

Major Products:

Oxidation: Tellurium dioxide (TeO2)

Reduction: Elemental tellurium (Te)

Substitution: Tellurium halides (e.g., tellurium tetrachloride, TeCl4)

Scientific Research Applications

Tellurium-125 has a wide range of applications in scientific research, including:

Chemistry:

• Used as a precursor for the synthesis of organotellurium compounds, which are valuable in organic synthesis and catalysis .

Biology:

• This compound compounds have been studied for their potential antibacterial and antifungal properties .

Medicine:

• This compound nanostructures are being explored for their applications in phototherapy and reactive oxygen species-related therapies .

Industry:

• This compound is used in the production of thermoelectric materials, which are essential for converting heat into electricity .
• It is also used in the semiconductor industry for the fabrication of infrared detectors and other electronic devices .

Mechanism of Action

Tellurium-125 is often compared with other chalcogen elements such as sulfur and selenium due to their similar chemical properties. this compound exhibits unique characteristics that distinguish it from its counterparts:

Sulfur:

• Sulfur is more abundant and less toxic compared to tellurium.
• This compound has a higher atomic weight and different electronic properties, making it suitable for specific applications in electronics and materials science .

Selenium:

• Selenium shares similar chemical properties with tellurium but has different biological roles and toxicity profiles.
• This compound is preferred in certain industrial applications due to its superior thermoelectric properties .

Comparison with Similar Compounds

• Sulfur (S)
• Selenium (Se)
• Polonium (Po)

Tellurium-125’s unique properties, such as its ability to form stable compounds and its high thermoelectric efficiency, make it a valuable element in various scientific and industrial applications.